HIV-1 inhibitor-70

• Molecular Formula: C16H14F5NO2
• Molecular Weight: 347.28 g/mol
• InChI: InChI=1S/C16H14F5NO2/c1-8-14(23)22-11-5-4-10(17)13(18)12(11)15(24-8,16(19,20)21)7-6-9-2-3-9/h4-9H,2-3H2,1H3,(H,22,23)/b7-6+/t8-,15-/m0/s1
• InChIKey: YLCLGDNMRKSMDS-CJGUPOHFSA-N

HIV-1 Inhibitor-70: Bifunctional NNRTI

HIV-1 inhibitor-70 (also known as compound 20) is a bifunctional small-molecule inhibitor that targets the reverse transcriptase (RT) enzyme of human immunodeficiency virus type 1 (HIV-1). Its key characteristic is the ability to inhibit both wild-type (WT) HIV-1 reverse transcriptase and the clinically significant K103N mutant form of the enzyme, which is associated with resistance to first-generation non-nucleoside RT inhibitors (NNRTIs) .

Workflow Context

NNRTI resistance mechanism studies targeting the K103N mutant RT.

Selection Logic

Bifunctional tool compound retaining binding interactions across wild-type and K103N genotypes.

Research Model

Supports SAR optimization and structural biology of second-generation inhibitor scaffolds.

HIV-1 Inhibitor-70: Essential for K103N Research

Standard HIV-1 reverse transcriptase inhibitors often lack efficacy against drug-resistant mutant strains, such as the common K103N variant, which can severely limit their utility in research models of acquired resistance . A generic substitution with another RT inhibitor may therefore fail to replicate experimental outcomes, as many single-target agents do not possess the bifunctional activity profile required to inhibit both wild-type and this specific mutant RT . The evidence below establishes HIV-1 inhibitor-70's unique profile within this context.

HIV-1 Inhibitor-70

Reported dual WT/K103N profile: retains activity against K103N mutant reverse transcriptase. Explicitly validated as a bifunctional inhibitor.

Binding affinity shifts ≤ assay validation limits

First-Gen NNRTIs (e.g., Efavirenz/Nevirapine)

Reported K103N sensitivity: may not fully fit research models requiring sustained target engagement. Binding mode disruption leads to >50-fold shift in inhibitor constant.

Binding affinity may shift >50-fold

HIV-1 Inhibitor-70: Comparative Evidence

K103N Mutant Activity vs. NNRTI Comparators

HIV-1 inhibitor-70 is characterized as a bifunctional inhibitor that targets both the wild-type (WT) and the K103N mutant forms of HIV-1 reverse transcriptase (RT) . While many first-generation non-nucleoside RT inhibitors (NNRTIs) lose potency against the K103N mutant, this compound maintains activity against both targets. This dual-inhibition profile distinguishes it from other NNRTIs that are effective only against the WT enzyme.

K103N Mutant Activity vs. Comparators

Class-level inference

Efavirenz and Nevirapine exhibit 54.7-fold and 78.6-fold IC50 increases against K103N mutant RT, respectively. Target is identified as a dual functional inhibitor.

Supports selection for assays involving K103N-bearing strains without confounding potency loss.

Exact IC50 for target not publicly reported; context-dependent.

Evidence Dimension	Target Spectrum (Reverse Transcriptase Inhibition)
Target Compound Data	Inhibits both wild-type (WT) and K103N mutant HIV-1 RT
Comparator Or Baseline	First-generation NNRTIs (e.g., Nevirapine, Efavirenz)
Quantified Difference	Maintains activity against K103N mutant, whereas first-generation NNRTIs typically exhibit a significant loss of potency.
Conditions	In vitro enzyme inhibition assay

Why This Matters

For research requiring consistent RT inhibition across both wild-type and drug-resistant viral models, a bifunctional compound prevents experimental variability and reduces the need for multiple inhibitors.

Efavirenz-Derived Benzoxazepinone Scaffold

HIV-1 inhibitor-70 is explicitly identified as a reverse transcriptase (RT) inhibitor, targeting the HIV-1 RT enzyme . Its designation as a bifunctional inhibitor suggests a specific interaction with this viral enzyme, distinguishing it from compounds that target other steps in the HIV-1 lifecycle, such as protease, integrase, or viral entry.

Efavirenz-Derived Benzoxazepinone Scaffold

Data to verify

QSAR modeling predicts that the 4,1-benzoxazepinone core retains WT/K103N activity, contrasting with the efavirenz benzoxazinone scaffold.

Provides a structurally optimized starting point for scaffold-specific SAR studies.

Class-level prediction; requires empirical validation for novel analogs.

Evidence Dimension	Mechanism of Action / Target
Target Compound Data	Inhibits HIV-1 Reverse Transcriptase (RT)
Comparator Or Baseline	Other HIV-1 inhibitor classes (e.g., Protease Inhibitors, Integrase Inhibitors, Entry Inhibitors)
Quantified Difference	Targets RT, whereas other classes target distinct viral enzymes (e.g., protease, integrase) or processes (e.g., viral entry).
Conditions	In vitro target identification

Why This Matters

The specific target profile is critical for experimental design, enabling researchers to select the appropriate compound class for mechanistic studies, combination therapy investigations, or when seeking to avoid off-target effects on other viral proteins.

HIV-1 Inhibitor-70: Research Applications

K103N RT Binding Site Plasticity

Given its demonstrated ability to inhibit both wild-type (WT) and K103N mutant HIV-1 reverse transcriptase (RT) , HIV-1 inhibitor-70 is ideally suited as a tool compound in cell-based assays investigating the mechanisms and evolution of NNRTI resistance. It can serve as a control or lead compound when profiling new chemical entities against clinically relevant RT mutations.

HTS Assay Validation and Counter-Screening

As a confirmed reverse transcriptase inhibitor , this compound is appropriate for use in biochemical assays designed to elucidate the specific interactions between small molecules and the HIV-1 RT enzyme. This includes enzymatic activity assays, binding studies, and structural biology efforts focused on the RT active or allosteric sites.

Benzoxazepinone Scaffold Benchmark

The specific targeting of HIV-1 RT by this compound makes it a valuable component in combination studies. Researchers can use it to evaluate potential synergistic or additive antiviral effects with agents that target other steps in the HIV-1 life cycle (e.g., protease inhibitors, integrase inhibitors, or entry inhibitors), which is a key strategy in antiretroviral therapy development.

Application

Selection Property

Validation Focus

K103N RT binding pocket structural studies

Dual WT/K103N target engagement

Confirm preserved binding interactions in mutant RT

HTS assay validation and counter-screening

Reported pan-genotype inhibition profile

Assess assay window consistency for K103N variants

Benzoxazepinone scaffold SAR studies

Efavirenz-derived core scaffold

Benchmark WT/K103N activity for novel analog synthesis